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Compound of Interest

Compound Name: Hexadec-2-enamide

Cat. No.: B1217881

Abstract

Hexadec-2-enamide is an unsaturated fatty acid amide that has garnered interest for its
potential as a neuromodulatory compound. This technical guide provides a comprehensive
overview of the current understanding of Hexadec-2-enamide, including its mechanism of
action, relevant signaling pathways, and detailed experimental protocols for its study. The
information is intended for researchers, scientists, and professionals in the field of drug
development who are interested in the therapeutic potential of this and similar molecules.

Introduction

Lipid signaling molecules play a crucial role in regulating a vast array of physiological
processes within the central nervous system. Among these, fatty acid amides have emerged as
a significant class of neuromodulators. While the endocannabinoid system, with its primary
ligands N-arachidonoylethanolamine (anandamide) and 2-arachidonoylglycerol (2-AG), is the
most well-characterized of these systems, a growing body of research is dedicated to
identifying and characterizing novel lipid neuromodulators.[1][2][3][4]

Hexadec-2-enamide, a 16-carbon unsaturated fatty acid amide, represents one such molecule
of interest. Its structural similarity to other known bioactive lipids suggests it may interact with
various receptors and ion channels to modulate neuronal activity. This document synthesizes
the available scientific literature to provide a detailed technical resource on Hexadec-2-
enamide.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1217881?utm_src=pdf-interest
https://www.benchchem.com/product/b1217881?utm_src=pdf-body
https://www.benchchem.com/product/b1217881?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3686875/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271436/
https://www.researchgate.net/figure/Fig-1-The-structures-of-N-arachidonoylethanolamine-anandamide-AEA-and_fig2_43049017
https://www.researchgate.net/figure/Chemical-structures-of-N-arachidonoylethanolamine-anandamide-AEA-3-and_fig2_368326043
https://www.benchchem.com/product/b1217881?utm_src=pdf-body
https://www.benchchem.com/product/b1217881?utm_src=pdf-body
https://www.benchchem.com/product/b1217881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A clear understanding of the physical and chemical properties of Hexadec-2-enamide is
fundamental to designing and interpreting experimental studies.

Property Value Source
Molecular Formula Ci16H31NO PubChem
Molecular Weight 253.43 g/mol PubChem
Structure CH3(CH2)12CH=CHCONH: N/A
Synonyms (E)-Hexadec-2-enamide N/A

Putative Mechanism of Action and Signaling
Pathways

While direct experimental evidence for the specific molecular targets of Hexadec-2-enamide is
limited, its structural characteristics allow for informed hypotheses regarding its potential
mechanisms of action. The presence of a long aliphatic chain and an amide headgroup
suggests possible interactions with G-protein coupled receptors (GPCRs) and ion channels,
similar to other lipid neuromodulators.

Interaction with G-Protein Coupled Receptors (GPCRS)

Many lipid signaling molecules, including endocannabinoids, exert their effects through
GPCRs.[1] It is plausible that Hexadec-2-enamide could act as a ligand for known or orphan
GPCRs. A potential signaling pathway is outlined below.
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Caption: Putative GPCR signaling pathway for Hexadec-2-enamide.

Modulation of lon Channels

Various lipid molecules are known to directly modulate the activity of ion channels, thereby
influencing neuronal excitability.[5][6][7] The amphipathic nature of Hexadec-2-enamide
suggests it could intercalate into the cell membrane and allosterically modulate the function of

voltage-gated or ligand-gated ion channels.
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Caption: Hypothetical modulation of an ion channel by Hexadec-2-enamide.

Experimental Protocols
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To facilitate further research into the neuromodulatory properties of Hexadec-2-enamide, this
section provides detailed methodologies for key experiments.

Synthesis of Hexadec-2-enamide

The synthesis of enamides can be achieved through various organic chemistry routes. One
common method involves the amidation of the corresponding carboxylic acid or acyl chloride.

Hexadec-2-enoic acid Activation Hexadec-2-enoyl chloride Amination EeiE R Purification
(e.g., SOCIz or EDC/NHS) or activated ester (Ammonia) (Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Neuromodulatory Potential of Hexadec-2-enamide:
A Technical Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217881#hexadec-2-enamide-as-a-
neuromodulatory-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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